Cas no 17424-69-0 ( )

• Product Name: &nbsp
• CAS No: 17424-69-0
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• CID: 906085
• PubChem ID: 289214
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-anilino-2-(4-methylphenyl)propanenitrile
• 2-(4-methylphenyl)-2-(phenylamino)propanenitrile
• AC1L6B6M
• AC1Q4QTK
• AG-J-73880
• AR-1C8016
• CTK0H9018
• NSC150897
• NSC-150897
• 17424-69-0
• DTXSID40302414
•  

• Inchi： 1S/C16H16N2/c1-13-8-10-14(11-9-13)16(2,12-17)18-15-6-4-3-5-7-15/h3-11,18H,1-2H3
• InChI Key： DMCXAXYPDBRGLG-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C#N)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 236.13148
• Monoisotopic Mass: 236.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 396°C at 760 mmHg
• Flash Point: 193.3°C
• Refractive Index: 1.61
• PSA: 35.82
• LogP: 3.91888